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Compound of Interest

Manganese(ll) sulfate
Compound Name:
pentahydrate

Cat. No.: B1264464

The proper disposal of Manganese(ll) sulfate pentahydrate is a critical aspect of laboratory
safety and environmental responsibility. As a substance classified as hazardous, with potential
risks to human health and significant aquatic toxicity, it necessitates a structured and compliant
disposal process. This guide provides essential information for researchers, scientists, and
drug development professionals to manage the disposal of Manganese(ll) sulfate
pentahydrate safely and in accordance with regulatory standards.

Immediate Safety and Disposal Protocols

Manganese(ll) sulfate pentahydrate should never be disposed of down the drain or in regular
waste streams. It is categorized as a hazardous waste due to its potential for causing organ
damage through prolonged or repeated exposure and its toxicity to aquatic life with long-lasting
effects.[1][2][3]

Step-by-Step Disposal Procedure:
» Waste Collection:

o Collect waste Manganese(ll) sulfate pentahydrate, including any contaminated materials
such as personal protective equipment (PPE) or spill cleanup debris, in a designated and
clearly labeled hazardous waste container.[4]
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o Ensure the container is suitable for solid waste, tightly sealed, and stored in a cool, dry,
and well-ventilated area away from incompatible materials.[3]

e Labeling:

o The waste container must be labeled as "Hazardous Waste" and clearly identify the
contents as "Manganese(ll) Sulfate Pentahydrate." Include the appropriate hazard
pictograms.

e Engage a Professional Waste Disposal Service:

o The disposal of Manganese(ll) sulfate pentahydrate must be handled by a licensed
hazardous waste disposal company.[5] These companies are equipped to manage the
transportation and disposal in compliance with all relevant regulations.

e Regulatory Compliance:

o Disposal procedures are governed by local, regional, national, and international
regulations.[1][5][6] It is the responsibility of the waste generator to ensure that all disposal
activities adhere to these legal frameworks.[7] Manganese is listed as a toxic substance
under Section 313 of the Emergency Planning and Community Right to Know Act
(EPCRA).[8]

» Contaminated Packaging:

o Empty containers that held Manganese(ll) sulfate pentahydrate must be treated as
hazardous waste.[5] They should be completely emptied and disposed of through the
same hazardous waste stream as the chemical itself.[5]

Quantitative Data and Regulatory Information

The specific quantitative limits for the disposal of manganese compounds can vary significantly
based on jurisdiction. The following table summarizes key regulatory identifiers and exposure
limits, which inform disposal requirements.
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Parameter

Valuel/Information

Regulation/Source

UN Number

3077

ADR/RID, IMDG-Code, ICAO-
TI[6]

UN Proper Shipping Name

Environmentally hazardous

substance, solid, n.o.s.

ADR/RID, IMDG-Code, ICAO-

(Manganese(ll) sulphate TI[6]
monohydrate)
ADR/RID, IMDG-Code, ICAO-
Transport Hazard Class 9

TI[6]

Packing Group

ADR/RID, IMDG-Code, ICAO-

TI[6]

OSHA PEL (Permissible .

o 5 mg/m3 (Ceiling) OSHA[9]
Exposure Limit)
NIOSH REL (Recommended 1 mg/m3 (10-hr TWA); 3 mg/m3

o NIOSHI[9]
Exposure Limit) (STEL)
ACGIH TLV (Threshold Limit 0.02 mg/m3 (Respirable), 0.1 ACGIH
Value) mg/m3 (Inhalable) (8-hr TWA)

HP 4 (Irritant), HP 5 (Specific

Hazard Properties target organ toxicity), HP 14 EEC[6]

(Ecotoxic)

TWA: Time-Weighted Average; STEL: Short-Term Exposure Limit. These exposure limits are
for workplace safety but are relevant in the context of handling and disposal.

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of
Manganese(ll) sulfate pentahydrate.
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Start: Manganese(ll) Sulfate
Pentahydrate Waste Generated

Is the material contaminated
with Manganese(ll) Sulfate Pentahydrate?

Yes 0

Collect in a designated,
sealed, and labeled
hazardous waste container.

Store container in a cool,
dry, well-ventilated area.

Contact licensed hazardous
waste disposal vendor.

Complete all required
waste disposal documentation.

Arrange for pickup and

disposal by the vendor.

Click to download full resolution via product page

Caption: Disposal workflow for Manganese(ll) Sulfate Pentahydrate.

Dispose of as non-hazardous waste
(if certain of no contamination).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Pentahydrate]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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